Cas no 28586-88-1 ((3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1))
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) Chemical and Physical Properties
Names and Identifiers
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- (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid-n,n-diethylethanamine (1:1)
- (3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamodithioic acid;N,N-diethylethanamine
- (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1)
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- Inchi: 1S/C10H10N2S3.C6H15N/c11-5-7-6-3-1-2-4-8(6)15-9(7)12-10(13)14;1-4-7(5-2)6-3/h1-4H2,(H2,12,13,14);4-6H2,1-3H3
- InChI Key: LXWQCEQDDAFSMW-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C2=C1CCCC2)NC(=S)S.N(CC)(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 335
- Topological Polar Surface Area: 100
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C128670-250mg |
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) |
28586-88-1 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C128670-500mg |
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) |
28586-88-1 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | C128670-1000mg |
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) |
28586-88-1 | 1g |
$ 480.00 | 2022-06-06 |
(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1)
Recent Advances in the Study of (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) (CAS: 28586-88-1)
In recent years, the compound (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) (CAS: 28586-88-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.
The structural complexity of (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) makes it a subject of interest for drug discovery. Recent studies have focused on optimizing its synthesis to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces byproduct formation and enhances scalability, which is critical for future industrial applications.
Biological evaluations of this compound have revealed its efficacy as a modulator of key enzymatic pathways. Specifically, it has been identified as a potent inhibitor of protein kinases involved in inflammatory and oncogenic processes. Preclinical studies in murine models demonstrated significant anti-inflammatory activity, with reduced cytokine production and tissue damage in models of rheumatoid arthritis. These findings suggest potential applications in autoimmune diseases and cancer therapy.
Further investigations into the pharmacokinetic properties of (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) have been conducted to assess its suitability for clinical development. A recent pharmacokinetic study published in Drug Metabolism and Disposition reported favorable bioavailability and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability to minimize hepatic clearance.
In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology as a tool compound. Its ability to selectively target specific kinases makes it valuable for elucidating signaling pathways and identifying novel drug targets. Researchers have utilized it in high-throughput screening assays to discover new inhibitors with improved specificity and reduced off-target effects.
Despite these advancements, several questions remain unanswered. The exact molecular interactions between the compound and its biological targets need further elucidation through crystallographic studies. Additionally, long-term toxicity studies are required to ensure its safety profile meets regulatory standards for human use. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the transition from bench to bedside.
In conclusion, (3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamodithioic acid - N,N-diethylethanamine (1:1) (CAS: 28586-88-1) represents a promising candidate for further development in both therapeutic and research applications. Continued investment in its study is warranted to fully realize its potential and overcome existing challenges.
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